![molecular formula C20H21ClN2O4S B2755946 N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-chlorobenzenesulfonamide CAS No. 921991-38-0](/img/structure/B2755946.png)
N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-chlorobenzenesulfonamide
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Description
N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-chlorobenzenesulfonamide is a useful research compound. Its molecular formula is C20H21ClN2O4S and its molecular weight is 420.91. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Facilitation of Ring-Forming Cascades : A study demonstrated how primary sulfonamide groups facilitate the construction of polycyclic [1,4]oxazepine-based structures, which show strong inhibition against human carbonic anhydrases, suggesting potential therapeutic applications (Sapegin et al., 2018).
Novel Zinc Phthalocyanine Synthesis : New derivatives of zinc(II) phthalocyanine substituted with benzenesulfonamide groups have been synthesized, showing high singlet oxygen quantum yields. These compounds have potential applications in photodynamic therapy for cancer treatment due to their photophysical and photochemical properties (Pişkin et al., 2020).
Environmental Occurrence and Human Exposure Assessment : The occurrence of benzenesulfonamide derivatives in outdoor air particulate matter has been studied, highlighting the need for monitoring and understanding human exposure to these compounds (Maceira et al., 2018).
Potential Medical and Environmental Applications
Antimicrobial and Antifungal Activities : The synthesis and evaluation of new Schiff bases of sulfa drugs and their metal complexes have shown significant antimicrobial activities, suggesting their use as potential antimicrobial agents (Alyar et al., 2018).
Catalytic Oxidation of Alcohols : A study on the catalytic oxidation mediated by N-(arylseleno)-4-chlorobenzenesulfonamide showcases the compound's potential in synthetic chemistry for converting alcohols to carbonyl compounds (Onami et al., 1996).
DNA Binding and Anticancer Activity : Mixed-ligand copper(II)-sulfonamide complexes have been investigated for their DNA binding, cleavage, genotoxicity, and anticancer activities, revealing the crucial role of the sulfonamide derivative in these processes (González-Álvarez et al., 2013).
Properties
IUPAC Name |
3-chloro-N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)benzenesulfonamide |
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InChI |
InChI=1S/C20H21ClN2O4S/c1-4-10-23-17-9-8-15(12-18(17)27-13-20(2,3)19(23)24)22-28(25,26)16-7-5-6-14(21)11-16/h4-9,11-12,22H,1,10,13H2,2-3H3 |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMVYRMPFQVHBLS-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC2=C(C=CC(=C2)NS(=O)(=O)C3=CC(=CC=C3)Cl)N(C1=O)CC=C)C |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN2O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.9 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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